Cas no 2173637-06-2 ((7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride)

• Product Name: (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride
• CAS No: 2173637-06-2
• MF: C₇H₁₆Cl₂N₂O
• MW: 215.12
• MDL: MFCD30802910
• CID: 5142971
• PubChem ID: 134129823
• Update Time: 2026-03-03

(7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol dihydrochloride
• (7S,8aR)-Octahydropyrrolo[1,2-a]pyrazin-7-ol dihydrochloride
• SCHEMBL21808477
• 2173637-06-2
• AS-54303
• P17732
• (7s,8ar)-octahydropyrrolo[1,2-a]piperazin-7-ol 2hcl
• AKOS037644737
• CS-0184501
• (7S,8aR)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-7-ol;dihydrochloride
• MFCD30802910
• (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride

• MDL： MFCD30802910
• Inchi： 1S/C7H14N2O.2ClH/c10-7-3-6-4-8-1-2-9(6)5-7;;/h6-8,10H,1-5H2;2*1H/t6-,7+;;/m1../s1
• InChI Key： ITZJNNZPTJEMDN-VJBFUYBPSA-N
• SMILES： C1[C@@]2([H])C[C@@H](CN2CCN1)O.Cl.Cl

Computed Properties

• Exact Mass: 214.0639685g/mol
• Monoisotopic Mass: 214.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride

Compound Introduction: (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride (CAS No. 2173637-06-2)

The compound (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride, identified by its CAS number 2173637-06-2, is a structurally complex molecule belonging to the piperazine class. This compound has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The stereochemistry at the 7S and 8aR positions plays a crucial role in determining its biological activity, making it a subject of extensive research in drug discovery.

Recent advancements in the study of (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride have highlighted its significance as a scaffold for developing novel therapeutic agents. The pyrrolo[1,2-a]piperazine core is a well-known motif in medicinal chemistry, often incorporated into molecules targeting central nervous system (CNS) disorders. The hydroxyl group at the 7-position and the dihydrochloride salt form contribute to its solubility and stability, which are critical factors for pharmaceutical development.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Research indicates that derivatives of this scaffold may interact with serotonin and dopamine receptors, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The stereochemical configuration at the 7S and 8aR positions is particularly important, as it influences binding affinity and selectivity. Computational modeling studies have shown that these specific conformations enhance interactions with target proteins, suggesting high binding efficiency.

In vitro studies have demonstrated that (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride exhibits notable pharmacological properties. For instance, it has been observed to possess significant affinity for the serotonin 5-HT1A receptor, which is implicated in anxiety and depression. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects in models of Parkinson's disease. These findings underscore its potential as a lead compound for further development.

The synthesis of this compound presents unique challenges due to its complex architecture. However, recent methodological improvements have enabled more efficient and scalable production processes. Advances in asymmetric synthesis have made it possible to obtain high enantiomeric purity, which is essential for ensuring biological efficacy and minimizing side effects. The dihydrochloride salt form enhances crystallinity and shelf-life stability, making it more suitable for industrial applications.

From a regulatory perspective, (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride must undergo rigorous testing to meet pharmaceutical standards. Preclinical studies are essential to evaluate its safety profile and pharmacokinetic properties before human trials can commence. The compound's interaction with metabolic pathways and potential drug-drug interactions are critical areas of focus during this phase. Collaborative efforts between synthetic chemists and biologists are necessary to optimize its design for maximum therapeutic benefit.

The future directions of research on this compound are multifaceted. Exploration of analogs with modified substituents may reveal new pharmacological activities or enhance existing ones. Additionally, investigating its mechanism of action at a molecular level could provide insights into how it interacts with biological targets. Such knowledge is invaluable for designing next-generation drugs with improved efficacy and reduced toxicity.

Given the growing interest in CNS therapeutics, (7S,8aR)-octahydropyrrolo[1,2-a]piperazin-7-ol Dihydrochloride represents a promising area of investigation. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical pipeline. As research progresses, this compound could pave the way for novel treatments targeting neurological disorders with greater precision.